![molecular formula C22H16FN3O5 B1244614 2-({(E)-[5-(4-fluoro-2-nitrophenyl)furan-2-yl]methylidene}amino)hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(2H,3aH)-dione](/img/structure/B1244614.png)
2-({(E)-[5-(4-fluoro-2-nitrophenyl)furan-2-yl]methylidene}amino)hexahydro-4,6-ethenocyclopropa[f]isoindole-1,3(2H,3aH)-dione
Overview
Description
LSM-33609 is a member of isoindoles.
Scientific Research Applications
Synthesis and Chemical Properties
- Efficient synthesis methods for isoindole-1,3-dione derivatives, closely related to the chemical , have been developed, utilizing N-hydroxymethylphthalimide and aryl-amines. These methods compare conventional and microwave-mediated synthesis, suggesting versatility in chemical manipulation for research applications (Sena et al., 2007).
- Research on the ring-opening reaction of similar compounds has revealed distinct pathways depending on the reactants used, such as pyrrolidine or hexahydroazepine. This highlights the potential for diverse chemical reactions and applications in scientific research (Šafár̆ et al., 2000).
Potential Pharmaceutical Applications
- Compounds with similar structures have been explored for their antihistamine H1-activity. This indicates potential pharmaceutical applications for related compounds in treating allergies or other conditions modulated by histamine (Abou-Gharbia et al., 1995).
- Certain isoindole derivatives have demonstrated in vitro anticancer activity. This suggests that structurally related compounds, including the one , could have potential applications in cancer research or therapeutics (Kumar et al., 2015).
Spectroscopy and Structural Analysis
- The structure of similar compounds has been determined using techniques like X-ray single crystal diffraction, providing insights into the molecular conformation which is crucial for understanding chemical and biological interactions (Ming-zhi et al., 2005).
- Mass spectrometry studies of fluorescamine derivatives of amino acids and peptides, which are structurally related to the chemical , provide a basis for identifying and characterizing similar compounds (Pritchard et al., 1975).
properties
Molecular Formula |
C22H16FN3O5 |
|---|---|
Molecular Weight |
421.4 g/mol |
IUPAC Name |
4-[(E)-[5-(4-fluoro-2-nitrophenyl)furan-2-yl]methylideneamino]-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-ene-3,5-dione |
InChI |
InChI=1S/C22H16FN3O5/c23-10-1-3-14(17(7-10)26(29)30)18-6-2-11(31-18)9-24-25-21(27)19-12-4-5-13(16-8-15(12)16)20(19)22(25)28/h1-7,9,12-13,15-16,19-20H,8H2/b24-9+ |
InChI Key |
TTXFRXHXLOPRKT-PGGKNCGUSA-N |
Isomeric SMILES |
C1C2C1C3C=CC2C4C3C(=O)N(C4=O)/N=C/C5=CC=C(O5)C6=C(C=C(C=C6)F)[N+](=O)[O-] |
SMILES |
C1C2C1C3C=CC2C4C3C(=O)N(C4=O)N=CC5=CC=C(O5)C6=C(C=C(C=C6)F)[N+](=O)[O-] |
Canonical SMILES |
C1C2C1C3C=CC2C4C3C(=O)N(C4=O)N=CC5=CC=C(O5)C6=C(C=C(C=C6)F)[N+](=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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